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Abstract
This document provides detailed application notes and protocols for researchers, scientists,

and drug development professionals on the use of the Rhenium-Osmium (Re-Os) radiometric

dating system and the application of iridium isotopes as a powerful tracer for significant

geological and extraterrestrial events. While iridium itself is not directly used for radiometric

dating due to the lack of a suitable long-lived radioactive isotope, its unique geochemical

properties and association with the platinum-group elements (PGEs), including rhenium and

osmium, make it invaluable in geochronology. This guide covers the fundamental principles of

the Re-Os dating method, detailed experimental protocols for sample analysis, and the

interpretative significance of iridium isotopic data.

Introduction: The Role of Iridium and the Re-Os
System in Geochronology
Iridium (Ir) is a very rare element in the Earth's crust but is significantly more abundant in

meteorites.[1] This differential distribution is a cornerstone of its use as a tracer for

extraterrestrial impacts. The most notable example is the iridium anomaly at the Cretaceous-

Paleogene (K-Pg) boundary, which provides strong evidence for a large asteroid impact that

led to a mass extinction event approximately 66 million years ago.[1][2] While not a dating tool
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itself, this iridium layer serves as a precise stratigraphic marker that can be dated using other

radiometric methods on surrounding geological formations.

The primary focus for radiometric dating within this group of elements is the Rhenium-Osmium

(Re-Os) isotopic system. This system is based on the beta decay of Rhenium-187 (¹⁸⁷Re) to

Osmium-187 (¹⁸⁷Os).[3] Both Re and Os are siderophilic (iron-loving) and chalcophilic (sulfur-

loving), making the Re-Os geochronometer particularly effective for dating sulfide minerals and

organic-rich sedimentary rocks, such as black shales.[3][4][5] This provides a valuable tool for

dating geological events that are often not amenable to more common dating methods like

Uranium-Lead (U-Pb) dating in zircons.

Quantitative Data for Re-Os and Iridium Isotopes
The following tables summarize key quantitative data for the Re-Os dating system and the

isotopic composition of iridium.

Table 1: Rhenium-187 Decay System Parameters

Parameter Value Reference(s)

Parent Isotope ¹⁸⁷Re [3]

Daughter Isotope ¹⁸⁷Os [3]

Half-life (t₁/₂) 41.6 ± 0.1 billion years [3][6]

Decay Constant (λ) 1.666 x 10⁻¹¹ per year [6]

Table 2: Isotopic Abundances of Rhenium, Osmium, and Iridium
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Element Isotope
Natural
Abundance
(%)

Notes Reference(s)

Rhenium ¹⁸⁵Re 37.40 Stable [6][7]

¹⁸⁷Re 62.60 Radioactive [6][7]

Osmium ¹⁸⁴Os 0.02 Stable

¹⁸⁶Os 1.59 Stable

¹⁸⁷Os 1.96
Radiogenic &

Stable

¹⁸⁸Os 13.24
Stable, used for

normalization
[3]

¹⁸⁹Os 16.15 Stable

¹⁹⁰Os 26.26 Stable

¹⁹²Os 40.78 Stable

Iridium ¹⁹¹Ir 37.3 Stable [8]

¹⁹³Ir 62.7 Stable [8]

Experimental Protocols
Re-Os Dating of Sulfide Minerals and Organic-Rich
Shales
This protocol outlines the major steps for determining the Re-Os age of a suite of co-genetic

samples using the isochron method.

3.1.1. Sample Preparation and Digestion

Sample Selection: Collect between six and eight samples from the same stratigraphic

interval for isochron analysis to ensure they are co-genetic.[4]
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Crushing and Pulverization: Crush the samples to a fine powder in a clean environment to

avoid contamination.

Isotope Spiking: Accurately weigh an aliquot of the powdered sample and add a precisely

calibrated amount of an isotopic "spike" enriched in ¹⁸⁵Re and ¹⁹⁰Os. This is crucial for

isotope dilution analysis.

Digestion: Place the spiked sample in a sealed Carius tube with reverse aqua regia (a

mixture of HCl and HNO₃). Heat the tube at a high temperature to ensure complete

dissolution of the sample and equilibration of the sample and spike isotopes.[9] This step is

critical to prevent the loss of volatile OsO₄.

3.1.2. Chemical Separation and Purification

Osmium Separation: Separate Osmium from the sample matrix and from Rhenium via

solvent extraction or micro-distillation.

Rhenium Separation: Purify Rhenium from the remaining solution using anion exchange

chromatography.

3.1.3. Mass Spectrometry Analysis

Instrumentation: Analyze the isotopic compositions of the purified Os and Re using either

Negative Thermal Ionization Mass Spectrometry (N-TIMS) or Multi-Collector Inductively

Coupled Plasma Mass Spectrometry (MC-ICP-MS).[3][10] N-TIMS is often the preferred

method for its high precision with small sample sizes.[6]

Measurement:

For Osmium, measure the isotopic ratios of ¹⁸⁷Os/¹⁸⁸Os and ¹⁹⁰Os/¹⁸⁸Os.

For Rhenium, measure the isotopic ratio of ¹⁸⁵Re/¹⁸⁷Re.

Data Reduction: Calculate the concentrations of Re and Os and the ¹⁸⁷Re/¹⁸⁸Os and ¹⁸⁷Os/

¹⁸⁸Os ratios using the principles of isotope dilution.

3.1.4. Age Calculation
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Isochron Plot: Plot ¹⁸⁷Os/¹⁸⁸Os vs. ¹⁸⁷Re/¹⁸⁸Os for all the analyzed samples.

Age Determination: The data points should form a straight line (an isochron). The age of the

samples (t) is calculated from the slope (m) of the isochron using the following equation: t =

(1/λ) * ln(m + 1) where λ is the decay constant of ¹⁸⁷Re.

Initial Osmium Ratio: The y-intercept of the isochron gives the initial ¹⁸⁷Os/¹⁸⁸Os ratio at the

time of formation, which can provide information about the source of the Osmium.

Iridium Anomaly Analysis
This protocol describes the general workflow for identifying and quantifying an iridium anomaly

in sedimentary layers.

Sample Collection: Collect samples at high resolution across the geological boundary of

interest (e.g., the K-Pg boundary).

Sample Digestion: Digest the samples, often using methods similar to those for Re-Os

analysis or other techniques suitable for refractory elements like iridium. Isotope dilution

using an enriched ¹⁹¹Ir spike can be employed for precise concentration measurements.[11]

Analysis: Measure the iridium concentration using MC-ICP-MS.[11]

Data Interpretation: Plot iridium concentration against stratigraphic height. A sharp,

significant increase in iridium concentration relative to background levels indicates an

anomaly.

Visualizations
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Caption: The Rhenium-Osmium radioactive decay system.
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Caption: Experimental workflow for Re-Os radiometric dating.
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Caption: Logical relationship of the K-Pg boundary iridium anomaly.

Applications and Interpretations
Dating Ore Deposits: The Re-Os system is a primary tool for dating sulfide ore deposits,

such as those containing molybdenum, copper, nickel, and gold.[3] This is critical for

understanding the processes of ore formation and for mineral exploration.

Dating Organic-Rich Sedimentary Rocks: Re-Os dating can be applied to black shales to

determine their depositional age.[4][5] This is particularly useful for sedimentary sequences

that lack fossils or other dateable materials.

Petroleum Geochemistry: The Re-Os system can be used to date the timing of oil generation

and migration.[4]

Mantle and Crustal Evolution: The initial ¹⁸⁷Os/¹⁸⁸Os ratio derived from isochrons provides

insights into the origin of magmas and the evolution of the Earth's mantle and crust.
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Tracing Extraterrestrial Events: The presence of an iridium anomaly is a key indicator of a

meteorite or asteroid impact.[1] The analysis of iridium concentrations in sedimentary layers

can help identify past impact events and their potential role in geological and biological

history.

Studying Mantle Processes: Variations in the isotopic ratios of stable iridium isotopes (¹⁹¹Ir/

¹⁹³Ir) in volcanic rocks can be used to trace processes such as mantle melting and the

formation of oceanic crust.[12]

Conclusion
While iridium isotopes are not directly used for radiometric dating, they serve as an

indispensable tracer for catastrophic impact events that have shaped Earth's history. The

closely related Re-Os isotopic system, however, provides a robust geochronometer for dating a

variety of geological materials, particularly sulfide minerals and organic-rich rocks, that are

often challenging to date with other methods. The combined application of iridium analysis and

Re-Os dating offers a powerful toolkit for unraveling the timing and nature of key events in

Earth's past.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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